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Compound of Interest

Compound Name: Dialuminium

Cat. No.: B1238714 Get Quote

The term "dialuminium" does not refer to a specific, commercially available material that

serves as a direct replacement for rare-earth elements. However, the field of materials science

has seen significant research into various aluminum-based materials, including alloys and

compounds, as potential alternatives to rare-earth materials in several critical applications. This

guide provides a comparative overview of the performance of these aluminum-based

alternatives against their rare-earth counterparts in the domains of permanent magnets,

phosphors for lighting, and catalysts.

Permanent Magnets: Alnico vs. Rare-Earth Magnets
Permanent magnets are crucial components in a vast array of technologies, from electric

motors and generators to consumer electronics and medical devices. For decades, Alnico, an

alloy of aluminum, nickel, and cobalt, was the material of choice for high-strength permanent

magnets. However, the advent of rare-earth magnets, namely Neodymium (NdFeB) and

Samarium-Cobalt (SmCo) magnets, revolutionized the field with their significantly higher

magnetic strength.

The following table summarizes the key magnetic and physical properties of Alnico, NdFeB,

and SmCo magnets. The values presented are typical ranges for various grades of each

magnet type.
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Property
Alnico (Cast &
Sintered)

Neodymium
(NdFeB) (Sintered)

Samarium-Cobalt
(SmCo) (Sintered)

Remanence (Br) 0.6 - 1.35 T 1.1 - 1.48 T 0.8 - 1.15 T

Coercivity (HcB) 38 - 150 kA/m 868 - 955 kA/m 600 - 800 kA/m

Intrinsic Coercivity

(HcJ)
40 - 160 kA/m 955 - 2786 kA/m 700 - 2000 kA/m

Maximum Energy

Product ((BH)max)
10 - 70 kJ/m³ 263 - 422 kJ/m³ 120 - 240 kJ/m³

Maximum Operating

Temperature
450 - 550 °C 80 - 230 °C 250 - 350 °C

Corrosion Resistance Excellent
Poor (requires

coating)
Very Good

The magnetic properties of permanent magnets are experimentally determined using a

hysteresigraph or a vibrating sample magnetometer (VSM) in a closed magnetic circuit,

following standards such as ASTM A977/A977M and IEC 60404-5.[1][2]

Objective: To measure the magnetic hysteresis loop of a permanent magnet material to

determine its remanence (Br), coercivity (Hc), and maximum energy product ((BH)max).

Apparatus:

Hysteresigraph: An electromagnet to generate a controlled magnetic field, a search coil to

measure the magnetic flux density (B), and a Hall probe or similar sensor to measure the

magnetic field strength (H).

Power Supply: To drive the electromagnet.

Fluxmeter and Gaussmeter: To measure the outputs from the search coil and Hall probe.

Data Acquisition System: To record and plot the B-H hysteresis loop.

Procedure:
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A sample of the magnet material, typically a cylinder or prism, is placed between the poles of

the electromagnet.

The sample is first magnetized to saturation by applying a strong magnetic field.

The applied magnetic field is then cycled from the positive maximum, down to a negative

maximum, and back to the positive maximum.

Throughout the cycle, the magnetic field strength (H) and the corresponding magnetic flux

density (B) in the material are continuously measured.

The data is plotted as a B-H curve, which forms the hysteresis loop.

From the hysteresis loop, the following parameters are extracted:

Remanence (Br): The magnetic induction remaining in the magnet after the applied

magnetic field is removed (H=0).[3][4]

Coercivity (Hc): The intensity of the reversed magnetic field required to reduce the

magnetic induction to zero.[3][4]

Maximum Energy Product ((BH)max): The point on the demagnetization curve (the second

quadrant of the hysteresis loop) where the product of B and H is at its maximum.[3]
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Experimental Setup Measurement Procedure

Magnet Sample

Search Coil

Induces Flux

Hall Probe

Measures Field

Electromagnet

Applies Field

Fluxmeter

Measures B

Gaussmeter

Measures H

Power Supply

Drives

Data Acquisition System

1. Magnetize to Saturation

2. Cycle Magnetic Field

3. Measure B and H

4. Plot B-H Loop

5. Extract Parameters
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Synthesis of g-YAB Phosphor

Photoluminescence Characterization

Dissolve Precursors

Form Polymeric Resin

Dry Resin

Two-Step Annealing

Excite with UV/Blue Light

Measure Emission Spectrum Measure Quantum Yield
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Gas Delivery System

Reactor System

Analysis System

Reactant Gas Inlets

Mass Flow Controllers

Mixing Chamber

Fixed-Bed Reactor

Gas Chromatograph / Mass Spectrometer

Furnace

Heats

Vent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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